Cas no 10036-21-2 (Benzenepropanoic acid, 3-(ethoxycarbonyl)-, ethyl ester)

• Product Name: Benzenepropanoic acid, 3-(ethoxycarbonyl)-, ethyl ester
• CAS No: 10036-21-2
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 3548538
• PubChem ID: 2780347
• Update Time: 2025-04-22

Benzenepropanoic acid, 3-(ethoxycarbonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-(ethoxycarbonyl)-, ethyl ester
• DTXSID601269506
• 10036-21-2
• Ethyl 3-(ethoxycarbonyl)benzenepropanoate

• Inchi： 1S/C14H18O4/c1-3-17-13(15)9-8-11-6-5-7-12(10-11)14(16)18-4-2/h5-7,10H,3-4,8-9H2,1-2H3
• InChI Key： HDGSRVUQMHJTDH-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC=C(C(=O)OCC)C=1)=O

Computed Properties

• Exact Mass: 250.120509g/mol
• Monoisotopic Mass: 250.120509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 250.29g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters